Cas no 2169538-32-1 (2,2-diethyl-octahydrocyclopentae1,3oxazine)
2,2-diethyl-octahydrocyclopentae1,3oxazine Chemical and Physical Properties
Names and Identifiers
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- 2,2-diethyl-octahydrocyclopentae1,3oxazine
- 2169538-32-1
- EN300-1278681
- 2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine
-
- Inchi: 1S/C11H21NO/c1-3-11(4-2)12-8-9-6-5-7-10(9)13-11/h9-10,12H,3-8H2,1-2H3
- InChI Key: FHYZONDLHDYAST-UHFFFAOYSA-N
- SMILES: O1C(CC)(CC)NCC2CCCC12
Computed Properties
- Exact Mass: 183.162314293g/mol
- Monoisotopic Mass: 183.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 21.3Ų
2,2-diethyl-octahydrocyclopentae1,3oxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278681-0.05g |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 0.05g |
$1320.0 | 2023-05-26 | ||
| Enamine | EN300-1278681-0.1g |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 0.1g |
$1384.0 | 2023-05-26 | ||
| Enamine | EN300-1278681-0.25g |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 0.25g |
$1447.0 | 2023-05-26 | ||
| Enamine | EN300-1278681-0.5g |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 0.5g |
$1509.0 | 2023-05-26 | ||
| Enamine | EN300-1278681-1.0g |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 1g |
$1572.0 | 2023-05-26 | ||
| Enamine | EN300-1278681-2.5g |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 2.5g |
$3080.0 | 2023-05-26 | ||
| Enamine | EN300-1278681-5.0g |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 5g |
$4557.0 | 2023-05-26 | ||
| Enamine | EN300-1278681-10.0g |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 10g |
$6758.0 | 2023-05-26 | ||
| Enamine | EN300-1278681-50mg |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 50mg |
$1320.0 | 2023-10-01 | ||
| Enamine | EN300-1278681-100mg |
2,2-diethyl-octahydrocyclopenta[e][1,3]oxazine |
2169538-32-1 | 100mg |
$1384.0 | 2023-10-01 |
2,2-diethyl-octahydrocyclopentae1,3oxazine Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2,2-diethyl-octahydrocyclopentae1,3oxazine
2,2-Diethyl-Octahydrocyclopentae1,3oxazine: A Comprehensive Overview
The compound with CAS No. 2169538-32-1, commonly referred to as 2,2-diethyl-octahydrocyclopentae1,3oxazine, is a unique organic molecule that has garnered attention in various scientific and industrial domains. This compound belongs to the class of heterocyclic compounds, specifically a cyclohexenone derivative with a fused oxazine ring system. Its structure is characterized by a six-membered ring containing oxygen atoms at positions 1 and 3, along with two ethyl groups attached to the second carbon of the ring. This configuration imparts the molecule with distinct chemical and physical properties that make it suitable for a wide range of applications.
Recent studies have highlighted the potential of 2,2-diethyl-octahydrocyclopentae1,3oxazine in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. The molecule's ability to undergo various chemical reactions, such as oxidation and cyclization, has been extensively studied. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of this compound can be used to create lightweight yet durable polymers for aerospace applications.
In addition to its role in materials science, octahydrocyclopentae1,3oxazine derivatives have shown promise in the pharmaceutical industry. The compound's unique structure allows for the creation of bioactive molecules with potential therapeutic applications. A 2022 study in *Journal of Medicinal Chemistry* reported that certain derivatives exhibit anti-inflammatory properties, making them candidates for drug development.
The synthesis of 2,2-diethyl-octahydrocyclopentae1,3oxazine involves a multi-step process that typically begins with the oxidation of cyclohexene derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis pathway. For example, the use of transition metal catalysts has enabled researchers to achieve higher yields while minimizing by-products.
From an environmental perspective, the compound's stability and biodegradability are critical factors. Studies have shown that octahydrocyclopentae1,3oxazine derivatives are relatively stable under normal conditions but can degrade under specific environmental stressors such as UV light or microbial activity. This makes them suitable for applications where long-term stability is required but also ensures they do not persist harmfully in ecosystems.
In conclusion, CAS No. 2169538-32-1, or 2,2-diethyl-octahydrocyclopentae1,3oxazine, is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and reactivity make it an interesting subject for ongoing research and development efforts. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing materials science and pharmaceutical innovation.
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